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Compound of Interest

Compound Name: VAN GEL B
CAS No.: 12199-37-0
Cat. No.: B1172063

Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for VAN GEL® B

This technical guide provides a comprehensive overview of the material safety and property
data for VAN GEL® B, a naturally-occurring, highly refined magnesium aluminum silicate.[1][2]
VAN GEL® B is primarily utilized as a thixotropic agent, suspension stabilizer, emulsion
optimizer, and rheology modifier in a variety of aqueous systems.[3][4][5] Its applications span
across industries, including its use in latex paints, industrial and institutional cleaners, and
agricultural suspensions.[2][6][7] This document is intended for researchers, scientists, and
drug development professionals to provide key data and procedural insights.

Chemical and Physical Properties

VAN GEL® B is identified as a smectite clay with the IUPAC name Magnesium Aluminum
Silicate and CAS number 12199-37-0.[3][8] The material is presented as off-white, odorless,
small granules.[1]
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Property Value Test Condition
Appearance Small granules

Color Off-white

Odor None

Density 2.6 g/cc (21.7 Ibs/gal)

pH 8.5t09.5 4% aqueous dispersion
Moisture 8% maximum At time of shipment

Toxicological and Safety Data

The Safety Data Sheet (SDS) for VAN GEL® B indicates that while it is not classified as a
hazardous substance under the OSHA Hazard Communication Standard (29 CFR 1910.1200),
it is crucial to handle it with care.[8] The primary hazards are mechanical irritation and the
potential for lung injury upon prolonged inhalation of dust.[8] The material can also become
slippery when wet.[8]

Key Safety Information:

Acute Effects: May cause mechanical eye and skin irritation.[8]

o Chronic Effects: Prolonged or excessive inhalation of dust may lead to lung injury.[8] It may
also aggravate pre-existing respiratory conditions.[8]

o Carcinogenicity, Mutagenicity, Teratogenicity, Reproductive Toxicity: No known significant
effects or critical hazards.[8] Specific toxicological studies on these endpoints are not
available in the provided documentation.[8]

o First Aid Measures: In case of contact, it is advised to follow standard first aid procedures for
physical irritants. If medical advice is needed, have the product container or label at hand.[8]

Experimental Protocols
Preparation of Aqueous Dispersions
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The performance of VAN GEL® B as a rheological modifier is highly dependent on its proper
dispersion and hydration in water. The following protocol is recommended for achieving a
stable and effective dispersion.[1][9]

Materials and Equipment:
« VAN GEL® B

o Water (free of additives)
e High-shear mixer
Procedure:

o Add VAN GEL® B to the initial charge of water. To ensure optimal hydration, the water
should be free of any additives such as preservatives or chelating agents, as these can
interfere with the formation of the colloidal structure.[9]

o Disperse at high speed using a conventional high-shear mixer.

» Continue mixing until a Hegman fineness of 7 is achieved. This typically takes 5 to 10
minutes.[1]

e Once the desired fineness is reached, the remaining formulation ingredients can be added
and processed as usual.[1]

The efficiency of hydration is directly related to the energy input; higher shear results in quicker
hydration.[9]

Diagram: VAN GEL® B Dispersion and Hydration Workflow
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Click to download full resolution via product page
Caption: Workflow for the dispersion and hydration of VAN GEL® B in an aqueous medium.

Handling and Storage

Proper handling and storage of VAN GEL® B are essential to maintain its quality and ensure
safety.

Handling:

e Avoid generating excessive dust.[8]

¢ Use with adequate ventilation.[8]

e Avoid breathing dust.[8]

o Material becomes slippery when wet.[8]
Storage:

e Store in a dry place.[8]

o Keep containers closed when not in use.[8]
o Store away from direct sunlight.[8]

Logical Relationships in Formulation
VAN GEL® B exhibits synergistic effects when combined with certain organic thickeners,
enhancing the overall rheological properties of the formulation.[3][4]

Synergy with Thickeners:

o Xanthan Gum and Carboxymethylcellulose (CMC): Combinations with these thickeners
result in greater thickening, stabilizing, and suspending properties than what can be
achieved with the individual components alone.[3][4]

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1172063/docs?utm_src=pdf-body-img#van-gel-b-material-safety-data-sheet
https://www.vanderbiltworldwide.com/sds/50140_VAN-GEL-B_US_EN_VC-VM.pdf
https://www.vanderbiltworldwide.com/sds/50140_VAN-GEL-B_US_EN_VC-VM.pdf
https://www.vanderbiltworldwide.com/sds/50140_VAN-GEL-B_US_EN_VC-VM.pdf
https://www.vanderbiltworldwide.com/sds/50140_VAN-GEL-B_US_EN_VC-VM.pdf
https://www.vanderbiltworldwide.com/sds/50140_VAN-GEL-B_US_EN_VC-VM.pdf
https://www.vanderbiltworldwide.com/sds/50140_VAN-GEL-B_US_EN_VC-VM.pdf
https://www.vanderbiltworldwide.com/sds/50140_VAN-GEL-B_US_EN_VC-VM.pdf
https://covalo.com/ingredients/permalink/home-care--vanderbilt--van-gel-b
https://www.vanderbiltminerals.com/products/van-gel-b/agri-science
https://covalo.com/ingredients/permalink/home-care--vanderbilt--van-gel-b
https://www.vanderbiltminerals.com/products/van-gel-b/agri-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Nonionic Cellulosic Thickeners: For optimal results with thickeners like hydroxyethyl
cellulose, hydroxypropyl cellulose, methyl cellulose, or hydroxypropylmethyl cellulose, a ratio
of 0.5 to 1.0 part VAN GEL® B to 1.0 part of the cellulosic thickener is recommended.[1]

Diagram: Synergistic Thickening Mechanism
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Caption: Logical relationship demonstrating the synergistic effects of VAN GEL® B with organic
thickeners.

In conclusion, VAN GEL® B is a versatile and economical rheology modifier with a favorable
safety profile for its intended industrial applications. While detailed quantitative toxicological
data and specific experimental protocols for all listed properties are not extensively available in
public documentation, the provided information on its physical properties, safe handling, and
formulation synergies allows for its effective and safe use in various aqueous systems. For
specific, in-depth toxicological assessments or unpublished experimental data, direct contact
with the manufacturer, Vanderbilt Minerals, LLC, is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

